Cas no 2228734-79-8 (3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid
• CAS No: 2228734-79-8
• MF: C₉H₆Cl₂F₂O₂
• MW: 255.045547962189
• CID: 5999127
• PubChem ID: 165632716
• Update Time: 2025-06-29

3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid
• 2228734-79-8
• EN300-1946821

• Inchi： 1S/C9H6Cl2F2O2/c10-5-2-1-3-6(11)8(5)9(12,13)4-7(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： CXWGOAJIVUMILM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CC(=O)O)(F)F)Cl

Computed Properties

• Exact Mass: 253.9712911g/mol
• Monoisotopic Mass: 253.9712911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid

3-(2,6-Dichlorophenyl)-3,3-Difluoropropanoic Acid: A Comprehensive Overview

3-(2,6-Dichlorophenyl)-3,3-difluoropropanoic acid, identified by the CAS number 2228734-79-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanoic acid backbone substituted with a 2,6-dichlorophenyl group and two fluorine atoms at the third carbon. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid involves a series of carefully designed reactions that ensure the precise placement of substituents. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing both yield and purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to specific chemical transformations.

In terms of applications, 3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid has shown promise in the development of pharmaceutical agents. Its structure lends itself well to acting as a scaffold for drug design, particularly in the creation of compounds targeting specific biological pathways. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. The fluorine atoms in its structure contribute to its lipophilicity, which is a desirable property for drug candidates aiming to cross cellular membranes effectively.

The pharmacokinetic profile of this compound has been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable insights into its suitability as a drug candidate. Findings indicate that it exhibits moderate bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These characteristics are crucial for determining its potential efficacy and safety profile in therapeutic applications.

Beyond pharmacology, 3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid has also found utility in materials science. Its ability to form stable derivatives under certain conditions makes it a candidate for use in polymer synthesis or as a precursor in the development of advanced materials. Researchers are exploring its potential as a building block for creating novel materials with tailored properties.

The environmental impact of this compound is another area receiving attention. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Understanding these aspects is essential for ensuring responsible use and disposal of the compound in industrial settings.

In conclusion, 3-(2,6-dichlorophenyl)-3,3-difluoropropanoic acid (CAS No: 2228734-79-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.